3-O-TRITYL-DIPRENORPHINE
3-O-TRITYL-DIPRENORPHINE
Brand Name:
Vulcanchem
CAS No.:
157891-91-3
VCID:
VC0135348
InChI:
InChI=1S/C45H49NO4/c1-41(2,47)36-28-42-23-24-44(36,48-3)40-43(42)25-26-46(29-30-19-20-30)37(42)27-31-21-22-35(39(49-40)38(31)43)50-45(32-13-7-4-8-14-32,33-15-9-5-10-16-33)34-17-11-6-12-18-34/h4-18,21-22,30,36-37,40,47H,19-20,23-29H2,1-3H3/t36-,37-,40-,42-,43+,44-/m1/s1
SMILES:
CC(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)OC(C7=CC=CC=C7)(C8=CC=CC=C8)C9=CC=CC=C9)O4)CC1CC1)OC)O
Molecular Formula:
C45H49NO4
Molecular Weight:
667.89
3-O-TRITYL-DIPRENORPHINE
CAS No.: 157891-91-3
Main Products
VCID: VC0135348
Molecular Formula: C45H49NO4
Molecular Weight: 667.89
| CAS No. | 157891-91-3 |
|---|---|
| Product Name | 3-O-TRITYL-DIPRENORPHINE |
| Molecular Formula | C45H49NO4 |
| Molecular Weight | 667.89 |
| Standard InChI | InChI=1S/C45H49NO4/c1-41(2,47)36-28-42-23-24-44(36,48-3)40-43(42)25-26-46(29-30-19-20-30)37(42)27-31-21-22-35(39(49-40)38(31)43)50-45(32-13-7-4-8-14-32,33-15-9-5-10-16-33)34-17-11-6-12-18-34/h4-18,21-22,30,36-37,40,47H,19-20,23-29H2,1-3H3/t36-,37-,40-,42-,43+,44-/m1/s1 |
| Standard InChIKey | SNKBBYANVCGZHV-YZVUOYQISA-N |
| SMILES | CC(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)OC(C7=CC=CC=C7)(C8=CC=CC=C8)C9=CC=CC=C9)O4)CC1CC1)OC)O |
| Last Modified | Aug 20 2021 |
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